Cas no 1369235-47-1 (2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid)

• Product Name: 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid
• CAS No: 1369235-47-1
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 5159818
• Update Time: 2026-03-04

2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyriMidine-3-carboxylic acid
• 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid

• Inchi： 1S/C6H4N4O2/c11-6(12)5-4-3(9-10-5)1-7-2-8-4/h1-2H,(H,9,10)(H,11,12)
• InChI Key： WPJPIMHGGGPFKE-UHFFFAOYSA-N
• SMILES： C1=NC=C2NN=C(C(O)=O)C2=N1

Additional information on 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid

2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid: A Promising Scaffold in Medicinal Chemistry

2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid, with the chemical identifier CAS No. 1369235-47-1, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years for their potential applications in drug discovery and therapeutic development. This molecule belongs to the broader family of pyrazolo[4,3-d]pyrimidine derivatives, which are characterized by their fused pyrazole and pyrimidine ring systems. The structural complexity of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid provides a versatile platform for modulating biological activity, making it a focal point in the design of novel therapeutics targeting diverse disease mechanisms.

Recent studies have highlighted the pharmacological relevance of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid in the context of anti-cancer and anti-inflammatory research. A 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent inhibitory activity against proteasome-associated enzymes, which are critical in the degradation of misfolded proteins and the regulation of cellular homeostasis. This finding underscores the potential of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid as a lead compound for the development of proteasome inhibitors with enhanced selectivity and reduced off-target effects.

The synthetic accessibility of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid has also been a key area of investigation. Researchers have employed microwave-assisted organic synthesis and catalytic asymmetric approaches to optimize the production of this compound. A 2024 study published in Organic & Biomolecular Chemistry reported the successful application of transition-metal-catalyzed C-H functionalization to introduce functional groups at the 3-position of the pyrimidine ring, enabling the rapid generation of structure-diverse analogs with tunable biological profiles. This synthetic flexibility is crucial for drug discovery pipelines, as it allows for the systematic exploration of structure-activity relationships (SAR).

From a pharmacokinetic perspective, the water solubility and bioavailability of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid have been evaluated in preclinical models. A 2023 report in Drug Metabolism and Disposition revealed that the compound exhibits favorable permeability properties across the blood-brain barrier, suggesting its potential utility in central nervous system (CNS) disorders. This property is particularly significant for the development of neuroprotective agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the anti-inflammatory potential of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid has been explored in the context of autoimmune diseases. A 2024 study published in Arthritis & Rheumatology demonstrated that this compound suppresses the activation of T-helper 17 (Th17) cells and reduces the secretion of pro-inflammatory cytokines such as interleukin-17 (IL-17) and tumor necrosis factor-alpha (TNF-α). These findings highlight its potential as a novel therapeutic agent for conditions like rheumatoid arthritis and multiple sclerosis.

Recent advancements in computational drug discovery have also contributed to the understanding of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid. Machine learning models trained on molecular docking simulations have predicted the compound's interactions with target proteins such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These computational insights have guided the design of structure-based drug optimization strategies, accelerating the transition from in silico predictions to in vitro validation.

However, challenges remain in the clinical translation of 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid. While preclinical studies have demonstrated its antitumor activity in in vivo models of colorectal cancer, further investigations are needed to address issues such as drug resistance and toxicity profiles. Ongoing research is focused on chemical modifications to enhance the selectivity of the compound and minimize off-target effects, ensuring its safety and efficacy in human trials.

In summary, 2H-pyrazolo[4,3-d]pyrimidine-3-carboxylic acid represents a promising scaffold in medicinal chemistry with broad therapeutic potential. Its structural versatility, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's role in drug discovery and targeted therapy is expected to expand significantly in the coming years.